Cas no 6628-18-8 (2,5-Dithiahexane)
2,5-Dithiahexane structure
Product Name:2,5-Dithiahexane
2,5-Dithiahexane Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Dithiahexane
- 1,2-bis(methylsulfanyl)ethane
- Ethylenebis(methyl sulfide)
- 1,2-Bis(methylmercapto)ethane
- 1,2-Bis(methylthio)ethane
- CH3SCH2CH2SCH3
-
- Inchi: 1S/C4H10S2/c1-5-3-4-6-2/h3-4H2,1-2H3
- InChI Key: UJTDKNZVLGVLFT-UHFFFAOYSA-N
- SMILES: S(C)CCSC
Computed Properties
- Exact Mass: 122.0225
- Monoisotopic Mass: 122.02239267g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 3
- Complexity: 17.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 50.6Ų
Experimental Properties
- Density: 1.0440
- Melting Point: -101.52°C (estimate)
- Boiling Point: 178.5°C
- Refractive Index: 1.5290
- PSA: 0
- LogP: 1.71240
- FEMA: 4298 | 2,5-DITHIAHEXANE
2,5-Dithiahexane Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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